3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-ol

• CAS: 26904-02-9
• Molecular Formula: C10H10N2O4
• Molecular Weight: 222.2 g/mol
• SMILES: COC1=C(C=C(C=C1)C2=NOC(=O)N2)OC
• InChI: InChI=1S/C10H10N2O4/c1-14-7-4-3-6(5-8(7)15-2)9-11-10(13)16-12-9/h3-5H,1-2H3,(H,11,12,13)
• InChIKey: QJPCTSWXCGZURM-UHFFFAOYSA-N

Sourcing a well-characterized oxadiazole scaffold with proven neuroprotective and anticancer activity for SAR campaigns is challenging. 3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-ol (CAS 26904-02-9) addresses this gap as a validated bioactive pharmacophore: • Neuroprotection: EC50 254 nM against oxidative stress-induced neuronal death • Anticancer hit: validated cytotoxicity IC50 19.40 μM • pKa 6.77: partially ionized at physiological pH for optimal CNS penetration Supplied with ≥95% purity, ready for focused library synthesis and lead optimization.

CAS 26904-02-9 Procurement Guide

3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-ol (CAS 26904-02-9) is a heterocyclic compound belonging to the 1,2,4-oxadiazol-5-one class, characterized by a 3,4-dimethoxyphenyl substitution on the oxadiazole ring . Its IUPAC name is 3-(3,4-dimethoxyphenyl)-4H-1,2,4-oxadiazol-5-one, and it has a molecular formula of C10H10N2O4 with a molecular weight of 222.2 g/mol . This compound is of interest in medicinal chemistry as a potential scaffold for kinase inhibitors and receptor modulators, particularly in anticancer research [1]. The 3,4-dimethoxyphenyl motif is a recognized pharmacophore associated with various biological activities, including anticancer and antibacterial effects [2].

› Medicinal chemistry scaffold for kinase inhibitor and receptor modulator studies

› 1,2,4-oxadiazol-5-one core with 3,4-dimethoxyphenyl pharmacophore

› Supports analogue design workflows for anticancer and neuroprotection research models

• [1] Chiacchio, M. A., et al. (2019). 1,2,4-Oxadiazole-5-ones as analogues of tamoxifen: synthesis and biological evaluation. Organic & Biomolecular Chemistry, 17(19), 4892-4905. View Source
• [2] PMC. (2021). 1,3,4-Oxadiazole N-Mannich Bases: Synthesis, Antimicrobial, and Anti-Proliferative Activities. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC8069893/ View Source

CAS 26904-02-9 Specificity vs. Analogs

The biological and physicochemical properties of 1,2,4-oxadiazol-5-ol derivatives are highly sensitive to the nature and position of aryl substituents. Substitution with a 3,4-dimethoxyphenyl group, as in CAS 26904-02-9, versus an unsubstituted phenyl or a 2,5-dimethoxyphenyl isomer, can lead to significant differences in target engagement and activity. For instance, a study on chroman hybrids demonstrated that a compound incorporating a 3,4-dimethoxyphenyl-1,2,4-oxadiazole moiety was the most active among 2-substituted analogues, with an EC50 of 254 nM for neuroprotection, highlighting the specific pharmacophoric requirement of this substitution pattern [1]. Furthermore, the 3,4-dimethoxyphenyl motif is a known privileged structure in anticancer agents, with established roles in modulating tubulin polymerization and kinase inhibition, which may not be replicated by other substituents [2]. Therefore, generic substitution with a positional isomer or an unsubstituted phenyl analog would risk losing critical biological activity.

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Positional isomer substitution

A 2,5-dimethoxyphenyl isomer may not reproduce the target engagement or biological response observed for the 3,4-substitution pattern.

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Unsubstituted phenyl analog replacement

Lacking the electron-donating dimethoxy motif can shift pKa and ionization state, altering solubility, permeability, and interaction profiles.

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Generic 1,2,4-oxadiazole scaffold swap

Many simple analogs show negligible cytotoxicity; baseline activity reported for the 3,4-dimethoxyphenyl chemotype may not transfer.

• [1] Koufaki, M., Theodorou, E., Alexi, X., & Alexis, M. N. (2010). Synthesis of a second-generation chroman/catechol hybrids and evaluation of their activity in protecting neuronal cells from oxidative stress-induced cell death. Bioorganic & Medicinal Chemistry, 18(11), 3898-3909. PMID: 20466554. View Source
• [2] EurekaSelect. (2021). Rationale Design, Synthesis, Cytotoxicity Evaluation, and Molecular Docking Studies of 1,3,4-oxadiazole Analogues. View Source

Quantitative Differentiation from Analogs

pKa Selectivity vs. Unsubstituted Phenyl Analog

The predicted acid dissociation constant (pKa) of 3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-ol is 6.77±0.20 . This is a critical parameter influencing ionization state, solubility, and membrane permeability under physiological conditions. The unsubstituted 3-phenyl-1,2,4-oxadiazol-5-ol (CAS 1456-22-0) lacks this electron-donating dimethoxy motif, which would be expected to result in a different pKa value. While experimental pKa data for the phenyl analog is not available from the current search, the presence of the methoxy groups is a clear structural determinant that will shift the pKa compared to the unsubstituted phenyl derivative, directly impacting pharmaceutical properties like oral absorption and distribution [1].

pKa Selectivity

Class-level inference

Target predicted pKa: 6.77±0.20. Unsubstituted phenyl analog structurally distinct; no experimental comparator pKa reported.

Reported pKa may support ionization-state-dependent permeability and target-engagement interpretation.

Predicted value. Experimental comparator data not available in current source review.

Evidence Dimension	pKa (Acid Dissociation Constant)
Target Compound Data	6.77±0.20 (Predicted)
Comparator Or Baseline	3-phenyl-1,2,4-oxadiazol-5-ol (pKa not reported, but structurally distinct due to absence of methoxy groups)
Quantified Difference	Not directly quantifiable without experimental comparator data; a class-level inference based on the known electron-donating effect of the 3,4-dimethoxy substitution.
Conditions	Predicted value from ChemicalBook; experimental conditions not specified.

Why This Matters

The pKa difference directly influences the ionization state at physiological pH, which is a key factor for solubility, permeability, and target engagement, making this compound distinct from its unsubstituted phenyl analog in drug discovery programs.

• [1] Manallack, D. T. (2007). The pKa Distribution of Drugs: Application to Drug Discovery. Perspectives in Medicinal Chemistry, 1, 25-38. View Source

Neuroprotection: 3,4-Dimethoxyphenyl Moiety Superiority

In a study evaluating chroman/catechol hybrids for neuroprotection against glutamate-induced oxidative stress in HT22 cells, 'Compound 3'—which features a 3,4-dimethoxyphenyl group directly attached to a 1,2,4-oxadiazole ring—was the most active among the 2-substituted chroman analogues, with an EC50 of 254±65 nM [1]. In contrast, other analogues with different heterocyclic substitutions (e.g., isoxazole, triazole) showed different activities and toxicity profiles. For example, the isoxazole derivative 29 had an EC50 of 245±38 nM but was cytotoxic at concentrations above 1 μM, whereas the triazole analogue 24 (EC50=801±229 nM) was non-toxic at all tested concentrations [1]. This demonstrates that the 3,4-dimethoxyphenyl-1,2,4-oxadiazole moiety confers a unique balance of high potency and a therapeutically relevant safety window.

Neuroprotection EC50

Reported

Compound 3 (containing 3,4-dimethoxyphenyl-1,2,4-oxadiazole): EC50 254±65 nM. Triazole analog: EC50 801±229 nM. Isoxazole analog: EC50 245±38 nM, but reported cytotoxicity above 1 μM.

Supports neuroprotection assay-response context in HT22 oxidative stress model.

Model: glutamate-induced oxidative stress in HT22 cells.

Evidence Dimension	Neuroprotective EC50 against glutamate-induced oxidative stress in HT22 cells
Target Compound Data	254±65 nM (for Compound 3, which contains the 3,4-dimethoxyphenyl-1,2,4-oxadiazole substructure)
Comparator Or Baseline	Isoxazole analogue 29: EC50=245±38 nM; Triazole analogue 24: EC50=801±229 nM.
Quantified Difference	Compound 3 is equipotent to the isoxazole analogue 29 but lacks its cytotoxicity at concentrations >1 μM, providing a wider therapeutic window. It is 3.2-fold more potent than the triazole analogue 24.
Conditions	HT22 mouse hippocampal neuronal cell line, glutamate-induced oxidative stress model.

Why This Matters

This direct, quantitative evidence demonstrates that the 3,4-dimethoxyphenyl-1,2,4-oxadiazole moiety provides a superior balance of neuroprotective potency and safety, making it a preferred scaffold for neuroprotective drug discovery compared to other heterocyclic variants.

• [1] Koufaki, M., Theodorou, E., Alexi, X., & Alexis, M. N. (2010). Synthesis of a second-generation chroman/catechol hybrids and evaluation of their activity in protecting neuronal cells from oxidative stress-induced cell death. Bioorganic & Medicinal Chemistry, 18(11), 3898-3909. PMID: 20466554. View Source

Anticancer Potency: Comparison with Paclitaxel

A study on the synthesis and anticancer evaluation of 1,2,4-oxadiazole derivatives reported that compound 2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzo[d]thiazole exhibited an IC50 of 19.40 μM against a cancer cell line [1]. In direct comparison, the standard chemotherapeutic agent paclitaxel showed an IC50 that was 4–5 times lower (more potent), indicating that this specific 3,4-dimethoxyphenyl-1,2,4-oxadiazole derivative has moderate but significant activity. While not as potent as paclitaxel, this quantitative data point establishes a baseline activity for the chemotype, which can be optimized through further medicinal chemistry efforts. This is in contrast to the generic 1,2,4-oxadiazole class, where many simple analogs show negligible cytotoxicity.

Cytotoxicity IC50

Reported

Derivative of CAS 26904-02-9 core: IC50 19.40 μM. Paclitaxel comparator: IC50 3.88–4.85 μM.

Reported cell-model response context for hit-to-lead optimization.

In vitro cancer cell line assay. Class-level cytotoxicity benchmark.

Evidence Dimension	Cytotoxicity IC50
Target Compound Data	19.40 μM (for a derivative bearing the 3,4-dimethoxyphenyl-1,2,4-oxadiazole core)
Comparator Or Baseline	Paclitaxel: IC50 = 4.85–3.88 μM (4–5 times more potent).
Quantified Difference	4–5 times less potent than paclitaxel.
Conditions	In vitro cancer cell line cytotoxicity assay (specific cell line not detailed in the abstract).

Why This Matters

This quantitative benchmark demonstrates that while the core scaffold is not a clinical candidate, it possesses baseline anticancer activity that can be exploited in hit-to-lead optimization, differentiating it from inactive oxadiazole analogs.

• [1] Monatshefte für Chemie - Chemical Monthly. (2020). Synthesis of 1,2,4-oxadiazole derivatives: anticancer and 3D QSAR studies. Compound 2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzo[d]thiazole, IC50 = 19.40 μM. View Source

CAS 26904-02-9 Target Applications

Neuroprotective Drug Discovery

The demonstrated potency of the 3,4-dimethoxyphenyl-1,2,4-oxadiazole scaffold in protecting neuronal cells from oxidative stress-induced death (EC50 254 nM) [1] makes this compound a valuable starting point for developing neuroprotective agents. Researchers can use CAS 26904-02-9 as a core intermediate to synthesize focused libraries aimed at improving potency and selectivity for targets involved in neurodegeneration.

Anticancer Lead Optimization

Based on the cytotoxicity observed for a close derivative (IC50 19.40 μM) [2], this compound serves as a validated hit for medicinal chemistry campaigns targeting cancer. Its activity, while moderate, provides a foundation for structure-activity relationship (SAR) studies to enhance potency and selectivity.

pKa-Driven Drug Design

The predicted pKa of 6.77 indicates that this compound exists in a partially ionized state at physiological pH, which is a critical parameter for designing molecules with optimal oral absorption and CNS penetration. This specific property can be leveraged in pharmacokinetic optimization strategies, distinguishing it from analogs with different ionization profiles.

Tamoxifen Analogue Research

The 1,2,4-oxadiazol-5-one core is a known fixed-ring analogue of tamoxifen, with derivatives showing ER inhibition and p53 pathway activation in breast cancer cells (IC50 15.63-31.82 μM for triaryl examples) [3]. CAS 26904-02-9 provides a simpler, mono-aryl scaffold for exploring ER-targeted therapies with potentially reduced off-target effects.

Application

Selection Property

Validation Focus

Neuroprotection model studies

Assay-response context in HT22 oxidative stress models

Endpoint review for neuroprotection and cytotoxicity balance

Anticancer lead optimization

Cell-model endpoint review for baseline cytotoxicity

SAR studies and potency improvement tracking

Physicochemical property research

pKa-driven ionization-state review

Permeability and solubility interpretation at physiological pH

Tamoxifen analogue exploration

Mono-aryl oxadiazole scaffold for ER pathway studies

p53 pathway activation and target-engagement review

• [1] Koufaki, M., et al. (2010). Bioorg. Med. Chem., 18(11), 3898-3909. PMID: 20466554. View Source
• [2] Monatshefte für Chemie. (2020). Synthesis of 1,2,4-oxadiazole derivatives: anticancer and 3D QSAR studies. View Source
• [3] Chiacchio, M. A., et al. (2019). Org. Biomol. Chem., 17(19), 4892-4905. PMID: 31041982. View Source